Cas no 1806821-86-2 (3,5-Difluoro-4-(difluoromethyl)pyridine-2-methanol)

• Product Name: 3,5-Difluoro-4-(difluoromethyl)pyridine-2-methanol
• CAS No: 1806821-86-2
• MF: C₇H₅F₄NO
• MW: 195.114315748215
• CID: 4852334
• Update Time: 2025-10-31

3,5-Difluoro-4-(difluoromethyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3,5-Difluoro-4-(difluoromethyl)pyridine-2-methanol

• Inchi： 1S/C7H5F4NO/c8-3-1-12-4(2-13)6(9)5(3)7(10)11/h1,7,13H,2H2
• InChI Key： GMLLJXKGXUSYPO-UHFFFAOYSA-N
• SMILES： FC1C(CO)=NC=C(C=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 169
• XLogP3: 0.8
• Topological Polar Surface Area: 33.1

Additional information on 3,5-Difluoro-4-(difluoromethyl)pyridine-2-methanol

Introduction to 3,5-Difluoro-4-(difluoromethyl)pyridine-2-methanol (CAS No. 1806821-86-2)

3,5-Difluoro-4-(difluoromethyl)pyridine-2-methanol, identified by the Chemical Abstracts Service Number (CAS No.) 1806821-86-2, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of heterocyclic molecules that exhibit a wide range of biological activities, making it a valuable scaffold for drug discovery and development. The presence of multiple fluorine atoms and a hydroxymethyl group in its structure imparts unique electronic and steric properties, which can be exploited to modulate its interactions with biological targets.

The structural features of 3,5-Difluoro-4-(difluoromethyl)pyridine-2-methanol make it a promising candidate for further exploration in medicinal chemistry. The fluorine atoms at the 3rd and 5th positions of the pyridine ring contribute to its lipophilicity and metabolic stability, while the difluoromethyl group at the 4th position enhances its binding affinity to biological receptors. Additionally, the hydroxymethyl group at the 2nd position provides a site for further functionalization, allowing for the synthesis of more complex derivatives.

In recent years, there has been growing interest in fluorinated pyridines due to their ability to improve pharmacokinetic properties such as bioavailability, metabolic stability, and cell membrane permeability. Several studies have demonstrated that incorporating fluorine atoms into small molecule drugs can lead to enhanced potency and selectivity. For instance, fluorinated pyridines have been widely used in the development of kinase inhibitors, antiviral agents, and anti-inflammatory drugs.

One of the most notable applications of 3,5-Difluoro-4-(difluoromethyl)pyridine-2-methanol is in the synthesis of novel therapeutic agents. Researchers have leveraged its structural framework to develop compounds with potential applications in oncology, neurology, and infectious diseases. The compound’s ability to serve as a versatile building block has been highlighted in several recent publications. For example, a study published in the journal *Organic Letters* described the use of this compound in the preparation of potent JAK2 inhibitors, which are being investigated for their role in treating myeloproliferative disorders.

The synthetic methodologies employed in the preparation of 3,5-Difluoro-4-(difluoromethyl)pyridine-2-methanol are also of great interest to synthetic chemists. The compound can be synthesized through various routes, including nucleophilic substitution reactions, cross-coupling reactions, and catalytic hydrogenation. These synthetic strategies not only provide insights into its structural elucidation but also offer opportunities for optimizing its production on an industrial scale.

From a computational chemistry perspective, 3,5-Difluoro-4-(difluoromethyl)pyridine-2-methanol has been extensively studied using density functional theory (DFT) and molecular dynamics simulations. These computational approaches have helped researchers understand its electronic structure, reactivity patterns, and interactions with biological targets. Such insights are crucial for designing more effective derivatives with improved pharmacological properties.

The potential applications of this compound extend beyond pharmaceuticals into agrochemicals. Fluorinated pyridines are known for their role in developing pesticides and herbicides due to their ability to disrupt essential biological processes in pests while maintaining low toxicity to non-target organisms. 3,5-Difluoro-4-(difluoromethyl)pyridine-2-methanol could serve as a precursor for synthesizing novel agrochemical agents that offer enhanced efficacy and environmental safety.

In conclusion,3,5-Difluoro-4-(difluoromethyl)pyridine-2-methanol (CAS No. 1806821-86-2) is a multifaceted compound with significant potential in drug discovery and agricultural science. Its unique structural features and versatile reactivity make it an attractive scaffold for developing innovative therapeutic agents and sustainable agrochemicals. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing global health and agricultural challenges.